Cas no 577775-75-8 (Hexanoic acid, 2-(1-oxopropyl)-, methyl ester)

• Product Name: Hexanoic acid, 2-(1-oxopropyl)-, methyl ester
• CAS No: 577775-75-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1606642
• Update Time: 2024-09-01

Hexanoic acid, 2-(1-oxopropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-(1-oxopropyl)-, methyl ester

• Inchi： 1S/C10H18O3/c1-4-6-7-8(9(11)5-2)10(12)13-3/h8H,4-7H2,1-3H3
• InChI Key： UFSUBGVUJBKJFM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(=O)CC)CCCC

Computed Properties

• Exact Mass: 186.12564

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 226.9±8.0 °C(Predicted)
• PSA: 43.37
• pka: 12.19±0.46(Predicted)